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Compound of Interest

Adenosine 5'-monophosphate
Compound Name:

disodium salt

Cat. No.: B141956

Essential safety and logistical protocols for the handling and disposal of Adenosine 5'-
monophosphate disodium salt are detailed below to ensure a secure laboratory environment
for researchers, scientists, and drug development professionals.

While Adenosine 5'-monophosphate disodium salt is not classified as a hazardous
substance under the 2012 OSHA Hazard Communication Standard, adhering to standard
laboratory safety practices is crucial to minimize any potential risks.[1] Some sources suggest
that the compound may cause irritation, warranting a cautious approach to its handling.[2]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment should be worn when
handling Adenosine 5'-monophosphate disodium salt:

o Eye Protection: Safety glasses with side-shields or goggles are essential to protect against
accidental splashes or dust.[2]

e Hand Protection: Wear appropriate protective gloves, such as nitrile rubber, to prevent skin
contact.[2]

» Body Protection: A standard laboratory coat should be worn to protect clothing and skin.[2]
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o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required. However, if dust is generated, a particle filter respirator should be
used.[2]

Operational Plan: Step-by-Step Handling
Procedures

o Preparation: Before handling, ensure that the work area is clean and well-ventilated.[3] An
eyewash station and safety shower should be readily accessible.[4]

« Handling Solid Material:

o Carefully weigh and handle the powdered Adenosine 5'-monophosphate disodium salt
in a designated area to avoid generating dust.[1][2]

o Use appropriate tools to transfer the solid material.

o Avoid all personal contact, including inhalation and contact with skin and eyes.[5]
e Preparing Solutions:

o When dissolving the salt, add it slowly to the solvent to prevent splashing.

o Solutions should be clearly labeled with the chemical name and concentration.
o Storage:

o Store the compound in a cool, dry, and well-ventilated area.[6] Recommended storage is
in a freezer at -20°C.[3]

o Keep the container tightly closed.[3]
Disposal Plan: Managing Waste
Proper disposal is a critical component of laboratory safety and environmental responsibility.

o Waste Characterization: Determine if the waste containing Adenosine 5'-monophosphate
disodium salt is mixed with any hazardous materials. If so, it must be treated as hazardous
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waste.[6]

e Segregation: Keep waste containing this compound separate from hazardous waste
streams.[6]

o Containerization:
o Solid Waste: Place solid waste in a clearly labeled, sealed container.[6]

o Liquid Waste: Collect solutions in a compatible, leak-proof container.[6] Do not dispose of
solutions down the drain, as it should not be released into the environment.[2]

e Labeling: Clearly label the waste container with "Adenosine 5'-monophosphate disodium
salt waste" and indicate that it is "non-hazardous chemical waste."[6]

» Final Disposal: Dispose of the chemical waste through a licensed disposal company or your
institution's environmental health and safety (EHS) office, ensuring compliance with all
federal, state, and local regulations.[2]

Quantitative Data Summary

Property Value Source(s)
pH 45-6.5 [4]
Water Content <26.0% [7]
Assay >98.0% (HPLC) [7]
Solubility in Water 100 mg/mL [8]
Storage Temperature -20°C [3]

Experimental Workflow: From Preparation to
Disposal
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Workflow for handling Adenosine 5'-monophosphate disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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